2-[2,5-Bis(chloromethyl)phenyl]-9,9-dihexyl-9H-fluorene

• CAS No.: 311768-09-9
• Molecular Formula: C33H40Cl2
• Molecular Weight: 507.6 g/mol
• IUPAC Name: 2-[2,5-bis(chloromethyl)phenyl]-9,9-dihexylfluorene
• InChI: InChI=1S/C33H40Cl2/c1-3-5-7-11-19-33(20-12-8-6-4-2)31-14-10-9-13-28(31)29-18-17-26(22-32(29)33)30-21-25(23-34)15-16-27(30)24-35/h9-10,13-18,21-22H,3-8,11-12,19-20,23-24H2,1-2H3
• InChI Key: ZOYUKQNLXLXVCN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1(C2=CC=CC=C2C3=C1C=C(C=C3)C4=C(C=CC(=C4)CCl)CCl)CCCCCC

Description

2-[2,5-Bis(chloromethyl)phenyl]-9,9-dihexyl-9H-fluorene is a complex organic compound with the molecular formula C34H39Cl2N It is characterized by the presence of two chloromethyl groups attached to a phenyl ring, which is further connected to a fluorene core substituted with dihexyl groups

Preparation Methods

The synthesis of 2-[2,5-Bis(chloromethyl)phenyl]-9,9-dihexyl-9H-fluorene typically involves multi-step organic reactions. One common method includes the Friedel-Crafts alkylation reaction, where the fluorene core is alkylated with chloromethyl groups in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions often require anhydrous solvents and controlled temperatures to ensure high yield and purity. Industrial production methods may involve large-scale batch reactors with continuous monitoring of reaction parameters to optimize the synthesis process .

Chemical Reactions Analysis

2-[2,5-Bis(chloromethyl)phenyl]-9,9-dihexyl-9H-fluorene undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl groups can participate in nucleophilic substitution reactions, where they are replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols. Common reagents used in these reactions include sodium hydroxide, hydrogen peroxide, and palladium catalysts.

Scientific Research Applications

2-[2,5-Bis(chloromethyl)phenyl]-9,9-dihexyl-9H-fluorene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug delivery systems and as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of advanced materials such as hypercrosslinked polymers, which have applications in gas storage, catalysis, and environmental remediation